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Compound of Interest

Compound Name:
(R)-2-Amino-3-

cyclobutylpropanoic acid

Cat. No.: B574375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available solubility data and physicochemical

properties of the non-proteinogenic amino acid, (R)-2-Amino-3-cyclobutylpropanoic acid. It

also outlines a comprehensive experimental protocol for solubility determination, adaptable for

this specific compound, and presents a logical workflow for such an analysis.

Physicochemical Properties
(R)-2-Amino-3-cyclobutylpropanoic acid, an alanine derivative, possesses a unique

cyclobutyl moiety that influences its steric and electronic properties.[1][2] A summary of its key

physicochemical parameters is presented in Table 1. The computed XLogP3-AA value of -1.4

suggests a hydrophilic nature, indicating a preference for aqueous environments.
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Property Value Source

Molecular Formula C₇H₁₃NO₂ MedChemExpress

Molecular Weight 143.18 g/mol MedChemExpress

CAS Number 174266-00-3 MedChemExpress

Appearance White to off-white solid MedChemExpress

Computed XLogP3-AA -1.4 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Topological Polar Surface Area 63.3 Å² PubChem

Solubility Data
Quantitative solubility data for (R)-2-Amino-3-cyclobutylpropanoic acid is limited in publicly

available literature. The available data point for its solubility in water is summarized in Table 2.

It is important to note that the specified conditions include the use of ultrasonication and heat,

which were necessary to achieve this concentration. This suggests that the solubility at room

temperature under standard conditions may be lower.

Solvent Concentration
Molar
Equivalent

Conditions Source

Water 2 mg/mL 13.97 mM

Ultrasonic and

warming and

heat to 60°C

MedChemExpres

s

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of an amino acid like (R)-2-
Amino-3-cyclobutylpropanoic acid. This protocol can be adapted for various solvents and

temperatures.
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Objective: To determine the equilibrium solubility of (R)-2-Amino-3-cyclobutylpropanoic acid
in a given solvent at a specified temperature.

Materials:

(R)-2-Amino-3-cyclobutylpropanoic acid

Selected solvent (e.g., deionized water, ethanol, DMSO)

Vials with screw caps

Analytical balance

Temperature-controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of (R)-2-Amino-3-cyclobutylpropanoic acid to a series of vials.

The excess solid is crucial to ensure that equilibrium with the saturated solution is

reached.

Add a precise volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled shaker set to the desired temperature (e.g.,

25°C, 37°C).
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Agitate the samples for a sufficient period to reach equilibrium. For amino acids, this can

range from 24 to 72 hours. It is advisable to take measurements at different time points

(e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.

Sample Collection and Preparation:

Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for

at least 2 hours to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter (e.g., 0.22 µm) into a clean vial to

remove any undissolved solid.

Quantification:

Using HPLC (Preferred Method):

Prepare a series of standard solutions of known concentrations of (R)-2-Amino-3-
cyclobutylpropanoic acid in the same solvent.

Generate a calibration curve by injecting the standards into the HPLC and plotting the

peak area against concentration.

Dilute the filtered sample solution with a known factor to fall within the range of the

calibration curve.

Inject the diluted sample into the HPLC and determine its concentration from the

calibration curve.

Calculate the original solubility by multiplying the measured concentration by the dilution

factor.

Using UV-Vis Spectrophotometry (Alternative):

This method is suitable if the compound has a chromophore. A derivatization agent

(e.g., ninhydrin) may be necessary for amino acids that do not absorb UV light.
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Follow a similar procedure of creating a calibration curve with standards of known

concentrations.

Measure the absorbance of the diluted, filtered sample.

Calculate the concentration from the calibration curve and account for the dilution.

Data Reporting:

Report the solubility in mg/mL and mM, specifying the solvent and the temperature at

which the measurement was performed.

Workflow for Solubility Assessment
The following diagram illustrates a general workflow for the experimental determination and

analysis of the solubility of a novel amino acid derivative.
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Workflow for Solubility Assessment of a Novel Amino Acid Derivative

Compound Acquisition
((R)-2-Amino-3-cyclobutylpropanoic acid)

Preparation of Slurry
(Excess solid in solvent)

Solvent Selection
(Water, Ethanol, DMSO, etc.)

Equilibration
(Temperature-controlled shaking for 24-72h)

Incubate

Phase Separation
(Centrifugation / Settling)

Sample Filtration
(0.22 µm syringe filter)

Collect Supernatant

Analytical Quantification
(HPLC or Spectrophotometry)

Preparation of Standards
(Calibration Curve Generation)

Data Analysis & Reporting
(Solubility in mg/mL and mM)
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Caption: A general experimental workflow for determining the solubility of a novel amino acid

derivative.

Biological Context
(R)-2-Amino-3-cyclobutylpropanoic acid is classified as an alanine derivative. While specific

biological activities for this compound are not extensively documented, amino acid derivatives,

in general, are known to have various physiological effects.[2] For instance, a structurally

similar compound, (2R)-2-amino-3-(1-methylcyclobutyl)propanoic acid hydrochloride, has been

investigated as a potential neurotransmitter modulator that may influence glutamate receptors.

This suggests that non-proteinogenic amino acids with cyclic side chains could be of interest in

neurological research. However, further studies are required to determine the specific biological

role, if any, of (R)-2-Amino-3-cyclobutylpropanoic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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